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Compound of Interest

Compound Name: Ganoderic acid D2

Cat. No.: B1591029

An in-depth exploration of the chemical identity, properties, and biological significance of
Ganoderic acid D2, a prominent triterpenoid from Ganoderma lucidum.

Abstract

Ganoderic acid D2, a lanostane-type triterpenoid isolated from the revered medicinal
mushroom Ganoderma lucidum, has garnered significant attention within the scientific
community. This technical guide provides a detailed overview of Ganoderic acid D2, focusing
on its chemical identifiers, physicochemical properties, and summarizing its known biological
activities and underlying mechanisms of action. The information presented herein is intended to
serve as a valuable resource for researchers, scientists, and professionals engaged in the
fields of natural product chemistry, pharmacology, and drug development.

Chemical Identity and Descriptors

Accurate identification of a chemical entity is paramount for research and development.
Ganoderic acid D2 is registered under the CAS number 97653-94-6.[1][2][3] A comprehensive
list of its chemical identifiers is provided in the table below, offering a standardized reference for
this compound.
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Identifier Type

Value

Source(s)

CAS Number

97653-94-6

[1](21[3]

Molecular Formula

C30H420s

[11(21[4]

Molecular Weight

530.66 g/mol

[1](2]

IUPAC Name

(6R)-6-
[(5R,7S,10S,12S,13R,14R,17
R)-7,12-dihydroxy-
4,4,10,13,14-pentamethyl-
3,11,15-trioxo-
1,2,5,6,7,12,16,17-
octahydrocyclopenta[a]phenan
thren-17-yl]-2-methyl-4-

oxoheptanoic acid

[4]

Synonyms

7,12-Dihydroxy-3,11,15,23-
tetraoxolanost-8-en-26-oic
acid; 7,12-Dihydroxy-
3,11,15,23-tetraoxo-
(7beta,12beta)-Lanost-8-en-

26-oic acid

[4]

InChl

InChI=1S/C30H4208/c1-
14(10-16(31)11-
15(2)26(37)38)17-12-
21(34)30(7)22-18(32)13-19-
27(3,4)20(33)8-9-
28(19,5)23(22)24(35)25(36)29
(17,30)6/h14-15,17-
19,25,32,36H,8-13H2,1-7H3,
(H,37,38)

[4]

InChlKey

LCIUOVOXWPIXOR-
UHFFFAOYSA-N

[4]

SMILES

CC(CC(=0)CC(C)C(=0)0)C1
CC(=0)C2(C1(C(C(=0)C3=C2

[4]
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C(CCAC3(CCC(=0)C4(C)C)C)
0)O)C)C

Physicochemical Properties

Understanding the physicochemical properties of Ganoderic acid D2 is crucial for its handling,
formulation, and for interpreting its biological activity.

Property Value Source(s)
Purity >98% (HPLC) [1][3]
N Soluble in Methanol and
Solubility [1][4]
DMSO.
Storage 2-8°C [1]
Structure Type Triterpenoid [1]

Biological Activities and Potential Applications

Ganoderic acids, as a class of triterpenoids from Ganoderma species, are known for a wide
array of biological activities, including anti-tumor, hepatoprotective, and 5-alpha reductase
inhibitory effects.[5] While specific experimental data and signaling pathways for Ganoderic
acid D2 were not detailed in the provided search results, the general activities of this
compound class suggest its potential as a valuable lead compound in drug discovery. Further
research is warranted to elucidate the specific mechanisms and therapeutic potential of
Ganoderic acid D2.

Experimental Considerations

For researchers intending to work with Ganoderic acid D2, several practical considerations
are important.

Solubility and Preparation of Stock Solutions

For in vitro assays, Ganoderic acid D2 can be dissolved in methanol or dimethyl sulfoxide
(DMSO).[1][4] It is advisable to prepare concentrated stock solutions in these solvents, which
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can then be diluted to the final desired concentration in aqueous buffers or cell culture media. It
is crucial to consider the final concentration of the organic solvent in the experimental setup to
avoid any solvent-induced artifacts.

Handling and Storage

Ganoderic acid D2 should be stored at 2-8°C to maintain its stability and integrity.[1] Proper
storage is essential to prevent degradation and ensure the reproducibility of experimental
results.

Future Directions

The comprehensive characterization of Ganoderic acid D2 presented in this guide provides a
solid foundation for future research. Key areas for further investigation include:

Elucidation of specific biological targets and signaling pathways.

In-depth investigation of its pharmacokinetic and pharmacodynamic properties.

Evaluation of its efficacy and safety in preclinical animal models for various diseases.

Development of optimized extraction and purification protocols to improve yield and purity.

Conclusion

Ganoderic acid D2 is a well-defined triterpenoid with significant potential for further scientific
exploration. This technical guide consolidates the currently available information on its
chemical identity and fundamental properties, providing a critical resource for the research
community. As our understanding of the intricate biological roles of natural products continues
to grow, compounds like Ganoderic acid D2 will undoubtedly play a crucial role in the
development of novel therapeutic strategies.

Appendix: Logical Relationship of Chemical
Identifiers

The following diagram illustrates the hierarchical and interconnected nature of the various
chemical identifiers for Ganoderic acid D2.
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Structural Representations

Chemical Name & Synonyms
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Caption: Interconnectivity of Ganoderic acid D2 chemical identifiers.:** Interconnectivity of
Ganoderic acid D2 chemical identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1591029#ganoderic-acid-d2-cas-number-and-
chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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